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Compound of Interest

Compound Name: C-8 Ceramide-1-phosphate

Cat. No.: B1141823

C-8 Ceramide-1-Phosphate (C8-C1P): Technical
Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the quality control and purity assessment of C-8
Ceramide-1-Phosphate (C8-C1P). It includes frequently asked questions, troubleshooting
guides for common experimental issues, and detailed analytical protocols.

Frequently Asked Questions (FAQs)

Q1: What is C-8 Ceramide-1-Phosphate (C8-C1P)? Al: C-8 Ceramide-1-Phosphate is a
synthetic, short-chain analog of the naturally occurring bioactive sphingolipid, Ceramide-1-
Phosphate (C1P).[1] It is more water-soluble than its long-chain counterparts, making it a
useful tool for in-vitro experiments studying cellular processes. C8-C1P is known to stimulate
DNA synthesis and cell division, often exhibiting effects opposite to those of C8-ceramide,
which is typically associated with apoptosis and cell cycle arrest.[1][2]

Q2: How should | store and handle C8-C1P? A2: C8-C1P should be stored as a solid at -20°C.
[1][3] Under these conditions, it is stable for at least one to four years, depending on the
supplier.[1][3] Before use, allow the vial to warm to room temperature before opening to
prevent moisture condensation.
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Q3: How do I correctly solubilize C8-C1P? A3: C8-C1P is supplied as a neat solid.[1] For cell-
based assays, it can be challenging to solubilize directly in aqueous buffers. A recommended
method is to dissolve it in a basic solution, such as 10 mM NaOH, to a concentration of at least
12 mg/mL (pH > 7.5).[1] For experiments involving vesicles, C1P can be prepared in ultrapure
water by sonication on ice until the solution is clear.[4] Always refer to the manufacturer's
product data sheet for specific solubility information.

Q4: What is the typical purity of commercially available C8-C1P? A4: The purity of C8-C1P can
vary by manufacturer. It is commonly available with a purity of 290% or >99%.[1][3] It is critical

to obtain the batch-specific Certificate of Analysis (CoA) from the supplier to confirm the exact

purity and identity before conducting experiments.

Q5: Why is C8-C1P used in research instead of natural, long-chain C1P? A5: Short-chain
analogs like C8-C1P are frequently used because they are more cell-permeable and easier to
handle in agueous solutions compared to natural long-chain ceramides.[2] This improved
solubility facilitates their delivery to cells in culture. However, it is important to note that some
enzymes, like ceramide kinase (CerK), show substrate specificity and may process short-chain
ceramides less efficiently than their long-chain counterparts.[2][5]

Summary of Quantitative Data

Quantitative data for C8-C1P is summarized below. Users should always consult the product-
specific data sheet from their supplier for batch-specific information.

Table 1: Typical Physical and Chemical Properties of C8-C1P (d18:1/8:0)
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Property Value Source
Molecular Formula C26Hs2NO6P [1]
Formula Weight 505.7 g/mol [1]

) o >90% to >99% (Supplier
Purity Specification

[1]3]

Dependent)
Appearance Neat Solid [1]
Storage Temperature -20°C [1][3]
Long-Term Stability > 1-4 Years (at -20°C) [11[3]

| Solubility | >12 mg/mL in 10 mM NaOH (pH > 7.5) |[1] |

Visualized Workflows and Pathways
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Core Signaling Pathways of Ceramide-1-Phosphate (C1P)

Ceramide Kinase

Phosphorylation

Ceramide-1-Phosphate (C1P)

Extracellular

GPCR (Putative)

Intracellular

cPLA: Activation

Arachidonic Acid

Release PI3K/Akt Pathway

ERK1/2 Pathway Cell Migration

Cell Proliferation
& Division

NF-kB Activation

Inflammation

Cell Survival
(Anti-Apoptosis)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Troubleshooting Logic for High C1P Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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